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Compound of Interest

Compound Name: Morpholine-4-carbohydrazide

Cat. No.: B1350617 Get Quote

This guide provides an in-depth analysis of the spectroscopic characteristics of Morpholine-4-
carbohydrazide (C₅H₁₁N₃O₂), a heterocyclic compound featuring both morpholine and

carbohydrazide functionalities.[1] The structural elucidation of this molecule is critical for its

application in research and drug development, where it has shown potential antitumor, antiviral,

and antifungal properties.[1] Spectroscopic techniques such as Nuclear Magnetic Resonance

(NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for

confirming its molecular structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of

Morpholine-4-carbohydrazide.[2] Analysis of both ¹H and ¹³C NMR spectra allows for the

unambiguous assignment of all protons and carbons in the molecule.

¹H NMR Spectral Data
The ¹H NMR spectrum provides information on the chemical environment of the hydrogen

atoms.[2] For Morpholine-4-carbohydrazide, the spectrum shows characteristic signals for

the morpholine ring protons and the hydrazide NH₂ protons. The protons on the carbons

adjacent to the electronegative oxygen atom are deshielded, causing them to resonate at a

lower field (higher ppm value).[2]
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Proton Assignment Chemical Shift (δ) in ppm Multiplicity

Morpholine CH₂ (adjacent to

O)
3.75 Triplet

Morpholine CH₂ (adjacent to

N)
3.65 Triplet

Hydrazide NH₂ 4.8 Broad Signal

Data sourced from

Smolecule[1]

¹³C NMR Spectral Data
The ¹³C NMR spectrum reveals the number of chemically distinct carbon environments and

provides information about the carbon skeleton.[2] The spectrum for Morpholine-4-
carbohydrazide typically shows three distinct signals corresponding to the two different

methylene carbons of the morpholine ring and the carbonyl carbon of the hydrazide group.[1]

Carbon Assignment Chemical Shift (δ) in ppm

Carbonyl (C=O) 158.3

Morpholine C (adjacent to O) 66.8

Morpholine C (adjacent to N) 44.2

Data sourced from Smolecule[1]

Experimental Protocol for NMR Analysis
A standard protocol for acquiring high-resolution ¹H and ¹³C NMR spectra is outlined below:

Sample Preparation: Dissolve approximately 5-10 mg of Morpholine-4-carbohydrazide in

0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR

tube. Ensure the sample is fully dissolved to achieve a homogeneous solution.

Instrument Setup: Calibrate and set up the NMR spectrometer (e.g., 400 MHz).
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Data Acquisition:

Insert the sample tube into the spectrometer's probe.

Lock the field frequency using the deuterium signal from the solvent.

Shim the magnetic field to optimize its homogeneity across the sample, which is crucial for

achieving high resolution and sharp signals.[2]

Acquire the ¹H spectrum by applying a standard pulse sequence.

Acquire the proton-decoupled ¹³C spectrum. A larger number of scans is typically required

for ¹³C due to its lower natural abundance and smaller gyromagnetic ratio.

Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID).

Perform phase and baseline corrections to obtain the final, interpretable spectrum.[2]

Infrared (IR) Spectroscopy
Fourier-transform infrared (FT-IR) spectroscopy is used to identify the functional groups present

in a molecule by measuring the absorption of infrared radiation.[1] The IR spectrum of

Morpholine-4-carbohydrazide confirms the presence of the key hydrazide and morpholine

ring structures through their characteristic vibrational frequencies.[1]

Vibrational Mode Frequency (cm⁻¹) Functional Group

N-H Stretching 3298 and 3180 Hydrazide (NH₂)

C=O Stretching 1645 Carbonyl (Amide)

N-H Bending 1542 Hydrazide (NH)

Data sourced from

Smolecule[1]

Experimental Protocol for IR Analysis
The following protocol is typical for solid-state IR analysis using the KBr pellet method:
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Sample Preparation: Grind a small amount (1-2 mg) of Morpholine-4-carbohydrazide with

approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an

agate mortar and pestle until a fine, homogeneous powder is obtained.

Pellet Formation: Transfer the powder into a pellet-forming die. Apply pressure (typically 8-10

tons) using a hydraulic press to form a thin, transparent KBr pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Spectrum Recording: Record the spectrum, typically over a range of 4000-400 cm⁻¹, by

averaging multiple scans to improve the signal-to-noise ratio. A background spectrum of an

empty sample holder or a pure KBr pellet should be recorded and subtracted from the

sample spectrum.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It is used to determine the molecular weight of a compound and can

provide structural information through the analysis of fragmentation patterns.[1]

MS Data and Fragmentation
For Morpholine-4-carbohydrazide (Molecular Formula: C₅H₁₁N₃O₂, Molecular Weight: 145.16

g/mol ), electrospray ionization (ESI) is a common method.[1][3] The analysis confirms the

molecular weight and reveals characteristic fragments that correspond to the stable morpholine

substructure.[1]

m/z Value Assignment

146 [M+H]⁺ (Protonated molecular ion)

87 [Morpholine]⁺ fragment

57 [Morpholine - CH₂O]⁺ fragment

Data sourced from Smolecule[1]

Experimental Protocol for MS Analysis
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A general procedure for obtaining an ESI-MS spectrum is as follows:

Sample Preparation: Prepare a dilute solution of Morpholine-4-carbohydrazide (e.g., 10-

100 µg/mL) in a suitable solvent such as methanol or acetonitrile/water.

Infusion: Introduce the sample solution into the mass spectrometer's ion source via direct

infusion using a syringe pump at a constant flow rate (e.g., 5-10 µL/min).

Ionization: Apply a high voltage to the ESI needle to generate a fine spray of charged

droplets. As the solvent evaporates, ions of the analyte are formed (e.g., [M+H]⁺ in positive

ion mode).

Mass Analysis: The generated ions are guided into the mass analyzer (e.g., quadrupole,

time-of-flight), which separates them based on their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

intensity versus the m/z ratio.

Integrated Spectroscopic Analysis Workflow
The conclusive identification of Morpholine-4-carbohydrazide relies on the integration of data

from multiple spectroscopic techniques. Each method provides complementary information,

and together they allow for a comprehensive structural elucidation. The logical workflow from

sample preparation to final structure confirmation is depicted below.
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Caption: Workflow for the integrated spectroscopic analysis of Morpholine-4-carbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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